Cas no 127692-20-0 (Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-)

• Product Name: Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-
• CAS No: 127692-20-0
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 163172
• PubChem ID: 468939
• Update Time: 2025-04-19

Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]oxazole,2,3-dihydro-6-nitro-2-[(2-propen-1-yloxy)methyl]-
• 6-nitro-2-(prop-2-enoxymethyl)-2,3-dihydroimidazo[2,1-b][1,3]oxazole
• 127692-20-0
• 6-Nitro-2-{[(prop-2-en-1-yl)oxy]methyl}-2,3-dihydroimidazo[2,1-b][1,3]oxazole
• 2-((Allyloxy)methyl)-6-nitro-2,3-dihydroimidazo[2,1-b]oxazole
• Imidazo[2,1-b]oxazole, 2,3-dihydro-6-nitro-2-[(2-propenyloxy)methyl]-
• DTXSID90925950
• 2-(allyloxymethyl)-6-nitro-2,3-dihydroimidazo[2,1-b]oxazole
• Imidazo(2,1-b)oxazole, 2,3-dihydro-6-nitro-2-((2-propenyloxy)methyl)-

• Inchi： 1S/C9H11N3O4/c1-2-3-15-6-7-4-11-5-8(12(13)14)10-9(11)16-7/h2,5,7H,1,3-4,6H2
• InChI Key： JDIQKEYNOXNIMJ-UHFFFAOYSA-N
• SMILES： O1C2=NC(=CN2CC1COCC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.07503
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 79.42